Cas no 308292-22-0 (ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate)

ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate structure

308292-22-0 structure

Product Name:ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate

CAS No:308292-22-0

MF:C₁₃H₁₃NO₃S₃

MW:327.442219495773

CID:6380129

PubChem ID:1584103

Update Time:2023-12-15

ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate
- (Z)-ethyl 3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanoate
- 3-Thiazolidinepropanoic acid, 4-oxo-5-(2-thienylmethylene)-2-thioxo-, ethyl ester
- 308292-22-0
- ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate
- HMS1421B04
- AB00102625-01
- ZINC04805935
- ethyl 3-[4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-yl]propanoate
- ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanoate
- F0768-0045
- 6107-04-6
- DTXSID00364518
- AKOS002207204
- SCHEMBL12008830
- (E)-ethyl 3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)propanoate
- Inchi： 1S/C13H13NO3S3/c1-2-17-11(15)5-6-14-12(16)10(20-13(14)18)8-9-4-3-7-19-9/h3-4,7-8H,2,5-6H2,1H3/b10-8+
- InChI Key： UHWWCKXTUHQBLO-CSKARUKUSA-N
- SMILES： S1C(N(C(/C/1=C\C1=CC=CS1)=O)CCC(=O)OCC)=S

Computed Properties

Exact Mass: 327.00575680g/mol
Monoisotopic Mass: 327.00575680g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 132Å²

Experimental Properties

Density: 1.43±0.1 g/cm3(Predicted)
Boiling Point: 467.0±55.0 °C(Predicted)
pka: -3.20±0.20(Predicted)

ethyl 3-(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-3-ylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0768-0045-2μmol	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0768-0045-5μmol	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0768-0045-10μmol	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0768-0045-20μmol	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0768-0045-1mg	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0768-0045-2mg	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0768-0045-3mg	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0768-0045-4mg	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0768-0045-5mg	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0768-0045-10mg	ethyl 3-[(5E)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]propanoate	308292-22-0	90%+	10mg	$79.0	2023-05-17